Cas no 1087648-20-1 (4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol)

• Product Name: 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol
• CAS No: 1087648-20-1
• MF: C₁₄H₁₀N₂O₃S
• MW: 286.305801868439
• CID: 5387934
• Update Time: 2025-10-30

4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (3-aminothieno[2,3-b]pyridin-2-yl)-(3,4-dihydroxyphenyl)methanone
• 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol

• Inchi： 1S/C14H10N2O3S/c15-11-8-2-1-5-16-14(8)20-13(11)12(19)7-3-4-9(17)10(18)6-7/h1-6,17-18H,15H2
• InChI Key： VIUJLSIFEYAIOM-UHFFFAOYSA-N
• SMILES： C(C1SC2=NC=CC=C2C=1N)(C1=CC=C(O)C(O)=C1)=O

Additional information on 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol

Professional Introduction to Compound with CAS No 1087648-20-1 and Product Name: 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol

The compound identified by the CAS number 1087648-20-1 and the product name 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates both thienopyridine and benzene-diol moieties, which are known for their involvement in various pharmacological mechanisms.

In recent years, there has been a growing interest in thienopyridine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The presence of the 3-aminothieno[2,3-b]pyridine moiety in this compound is particularly noteworthy, as it has been extensively studied for its potential to interact with biological targets such as enzymes and receptors. This moiety is part of a broader family of thienopyridines that have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The benzene-1,2-diol component further enhances the compound's complexity, offering multiple sites for functionalization and interaction with biological systems.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the thienopyridine and benzene-diol groups provides a versatile platform for designing molecules with enhanced pharmacological properties. For instance, studies have demonstrated that thienopyridine derivatives can modulate the activity of enzymes such as kinases, which are often implicated in disease pathways. The 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol structure allows for fine-tuning of these interactions through strategic modifications at various positions within the molecule.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry. The thienopyridine core is particularly interesting because it can be easily incorporated into more complex structures without compromising stability or bioavailability. This has led to numerous patents and publications exploring its applications in drug development. For example, derivatives of thienopyridine have been investigated for their ability to inhibit specific enzymes involved in cancer progression. The 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol compound exemplifies this trend by combining a well-studied heterocyclic scaffold with additional functional groups that could enhance its therapeutic profile.

The benzene-1,2-diol moiety is another critical feature of this compound. Diols are known for their ability to participate in hydrogen bonding interactions, which can be crucial for binding affinity and selectivity in drug design. In particular, diols have been successfully employed in the development of antiviral and anticancer agents due to their ability to stabilize enzyme-inhibitor complexes. The presence of two hydroxyl groups in this molecule provides multiple opportunities for optimizing interactions with biological targets. This dual functionality can also contribute to solubility and metabolic stability, which are essential factors in drug development.

From a synthetic chemistry perspective, 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol represents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have enabled chemists to assemble intricate heterocyclic frameworks efficiently. These methods have been instrumental in producing derivatives that exhibit enhanced biological activity while maintaining structural integrity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique structural properties. For instance, thienopyridine derivatives have shown promise as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets at low concentrations. Similarly, the benzene-diol moiety could be exploited in materials science for applications involving coordination chemistry or polymer stabilization.

In conclusion,4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for further investigation into drug discovery and material science applications. As research continues to uncover new ways to leverage heterocyclic compounds like thienopyridines,this molecule will undoubtedly play a crucial role in shaping future advancements.